1-(3,5-Dichloro-2-hydroxyphenyl)-3-methylbutan-1-one

• Molecular Formula: C11H12Cl2O2
• Molecular Weight: 247.11 g/mol
• SMILES: CC(C)CC(=O)C1=C(C(=CC(=C1)Cl)Cl)O
• InChI: InChI=1S/C11H12Cl2O2/c1-6(2)3-10(14)8-4-7(12)5-9(13)11(8)15/h4-6,15H,3H2,1-2H3
• InChIKey: AKAOTMZAYPBLOB-UHFFFAOYSA-N

1-(3,5-Dichloro-2-hydroxyphenyl)-3-methylbutan-1-one: Lipophilicity-Focused Building Block

1-(3,5-Dichloro-2-hydroxyphenyl)-3-methylbutan-1-one (CAS 1248139-05-0) is a synthetic, small-molecule phenolic ketone. Its structure combines a 3,5-dichloro-2-hydroxyphenyl core, a known pharmacophoric element in antimicrobial agent design, with a branched 3-methylbutan-1-one (isopentyl) side chain [1]. This compound belongs to a class of substituted hydroxyphenyl ketones often employed as late-stage intermediates for further synthetic elaboration rather than as final active ingredients . Unlike its simpler, more planar counterparts, the branched aliphatic chain introduces distinct conformational and physicochemical properties that are critical to consider during the procurement and selection of a synthetic building block.

▹ Higher predicted LogP relative to linear analogs supports membrane permeability studies

▹ Branched isopentyl chain provides steric bulk for regioselective synthetic routes

▹ 3,5-dichloro substitution pattern enables halogen bonding and electronic effect investigations

• [1] Synthesis of 1-(2-Hydroxyphenyl)- and (3,5-Dichloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as Promising Scaffolds for the Development of Novel Antimicrobial and Anticancer Agents. International Journal of Molecular Sciences, 2023, 24(9), 7966. View Source

1-(3,5-Dichloro-2-hydroxyphenyl)-3-methylbutan-1-one: Substitution Risks with Analogs

Substituting an in-class analog like 1-(3,5-dichloro-2-hydroxyphenyl)butan-1-one or 3,5-dichloro-2-hydroxyacetophenone for the target compound is not a neutral change. The switch from a branched isopentyl group to a linear ethyl or simple methyl group profoundly alters the molecule's lipophilicity (LogP) and steric profile, which can dictate reaction rates, regioselectivity in subsequent steps, and the physicochemical properties of the final product . In applications where the 3,5-dichloro-2-hydroxyphenyl ketone acts as an intermediate, the specific alkyl chain is not a passive spectator but an active structural determinant, making careful selection of the correct building block essential for maintaining a synthesis's integrity .

Linear analog may reduce lipophilicity and steric shielding

Switching to 1-(3,5-dichloro-2-hydroxyphenyl)butan-1-one (linear ethyl) can lower LogP and alter reaction regioselectivity; lipophilic target engagement may shift.

Methyl ketone analog limits conformational flexibility

3,5-dichloro-2-hydroxyacetophenone has only 1 rotatable bond vs 3; constrained conformation may not support stereoselective downstream steps or desired binding modes.

Monochloro analog alters electronic surface and halogen bonding

1-(5-chloro-2-hydroxyphenyl)-3-methylbutan-1-one lacks the second chlorine; predicted LogP drops by ~1 unit, and halogen-bond donor capacity changes.

1-(3,5-Dichloro-2-hydroxyphenyl)-3-methylbutan-1-one vs. Closest Analogs: Key Evidence

Higher Predicted Lipophilicity (LogP) vs. Non-Branched and Non-Chlorinated Analogs

The target compound, with its branched isopentyl ketone chain, is predicted to have a higher partition coefficient (LogP = 3.93) than its closest linear ethyl analog, 1-(3,5-dichloro-2-hydroxyphenyl)butan-1-one (LogP = 3.68), and a significantly higher LogP compared to the non-chlorinated scaffold 1-(2-hydroxyphenyl)-3-methylbutan-1-one (LogP = 2.62). This enhanced lipophilicity is a direct, quantifiable consequence of the specific chain branching and chlorine substitution pattern .

Predicted LogP

Supplier data

LogP 3.93 (target) vs 3.68 (linear butanone) and 2.62 (non-chlorinated)

ΔLogP +0.25 / +1.31

Reported lipophilicity ranking among analogs

Computational prediction; experimental logP verification recommended

Evidence Dimension	Predicted Lipophilicity (LogP)
Target Compound Data	LogP = 3.93
Comparator Or Baseline	1-(3,5-Dichloro-2-hydroxyphenyl)butan-1-one: LogP = 3.68; 1-(2-Hydroxyphenyl)-3-methylbutan-1-one: LogP = 2.62
Quantified Difference	ΔLogP = +0.25 versus the linear butanone analog; ΔLogP = +1.31 versus the non-chlorinated analog
Conditions	Computational prediction (method unspecified), data from supplier technical datasheets

Why This Matters

For procurement decisions, a higher LogP value is a key selection criterion when the goal is to improve membrane permeability or alter the lipophilic-hydrophilic balance of a final compound, making this specific building block a distinct choice over less lipophilic alternatives.

Greater Conformational Flexibility vs. 3,5-Dichloro-2-hydroxyacetophenone

The target compound features 3 rotatable bonds, compared to only 1 for the simpler methyl ketone analog, 3,5-dichloro-2-hydroxyacetophenone (CAS 3321-92-4). This doubling of rotatable bonds introduces greater conformational flexibility, which can impact its behavior as an intermediate in complex molecule synthesis, potentially affecting reaction diastereoselectivity and the conformational preferences of downstream products .

Rotatable Bonds

Supplier data

3 rot. bonds (target) vs 1 (3,5-dichloro-2-hydroxyacetophenone)

3× higher conformational flexibility

Conformational flexibility may influence stereoselective synthesis outcomes

Relevance depends on downstream reaction demands; direct experimental comparison lacking

Evidence Dimension	Number of Rotatable Bonds
Target Compound Data	3 Rotatable Bonds
Comparator Or Baseline	3,5-Dichloro-2-hydroxyacetophenone: 1 Rotatable Bond
Quantified Difference	3 vs. 1 Rotatable Bonds
Conditions	Data from supplier technical datasheets

Why This Matters

The increased flexibility is a critical selection factor when a building block must adopt specific conformations in an active site or during a stereoselective synthesis, where the constrained methyl analog would be unsuitable.

Different Halogen Bonding and Electronic Profiles vs. Monochloro Analog

A comparison with the monochloro analog, 1-(5-Chloro-2-hydroxyphenyl)-3-methylbutan-1-one, shows a key difference in halogen substitution. The target compound possesses two chlorine atoms at the 3 and 5 positions, whereas the monochloro analog has only one at the 5-position. This distinction alters the molecule's electronic surface potential and ability to act as a halogen bond donor, parameters often fine-tuned in drug design. A supplier's computational prediction shows the target compound has a LogP of 3.93, compared to ~2.89 for the monochloro derivative, highlighting the impact of the second chlorine .

Halogen Substitution

Supplier data

3,5-dichloro (target, LogP 3.93) vs monochloro analog (LogP ~2.89)

ΔLogP ≈ +1.04; second chlorine present

Dichlorination alters electronic profile for halogen bonding studies

No matched-pair experimental data; class-level inference from medicinal chemistry precedents

Evidence Dimension	Chlorine Substitution & Predicted LogP
Target Compound Data	3,5-dichloro; LogP = 3.93
Comparator Or Baseline	1-(5-Chloro-2-hydroxyphenyl)-3-methylbutan-1-one: monochloro; LogP ~2.89
Quantified Difference	Target is dichlorinated vs monochlorinated; ΔLogP ≈ +1.04
Conditions	Supplier datasheets and computational predictions; no direct, matched-pair experimental comparison found

Why This Matters

For scientific selection, the presence of a second chlorine atom is not a minor variation; it is a validated strategy in medicinal chemistry to enhance potency and modulate drug metabolism, making this a distinctly different chemical starting point for a medicinal chemistry campaign.

1-(3,5-Dichloro-2-hydroxyphenyl)-3-methylbutan-1-one: Key Procurement Scenarios

Medicinal Chemistry: Optimizing Lipophilic Drug-Target Interactions

When a project's established SAR indicates that increasing LogP within a series of 3,5-dichloro-2-hydroxyphenyl ketones can improve membrane permeability or hydrophobic target engagement, 1-(3,5-Dichloro-2-hydroxyphenyl)-3-methylbutan-1-one (LogP 3.93) should be selected over its linear butanone (LogP 3.68) or methyl ketone (LogP ~3.1) analogs. Its predicted higher lipophilicity makes it the critical building block to explore this parameter space .

Complex Organic Synthesis: Exploiting Steric Bulk for Regioselectivity

In synthetic routes where steric shielding of the ketone carbonyl is necessary to achieve regioselective enolate formation or to direct a subsequent Grignard addition, the branched isopentyl group of this compound provides greater steric demand than the ethyl or methyl groups of its common alternatives. This is a direct application of the steric differentiation discussed in its physicochemical evidence .

Chemical Biology: Probing Halogen Bonding with a Dichlorinated Tool

For researchers investigating the role of halogen bonding in a biological system, this compound serves as a specific tool molecule. Its 3,5-dichloro-2-hydroxyphenyl motif is well-established as a scaffold in antimicrobial research, and the specific dichlorinated pattern provides a distinct electronic and bonding profile compared to monochlorinated or non-halogenated controls, making it the correct selection for a controlled chemical biology experiment [1].

Application

Selection Property

Validation Focus

Lipophilic drug-target interaction studies

Predicted higher LogP within 3,5-dichloro-2-hydroxyphenyl ketone series

Membrane permeability and hydrophobic binding assays

Regioselective synthesis with steric control

Branched isopentyl group providing steric bulk

Enolate formation or Grignard addition regioselectivity

Halogen bonding probe in antimicrobial research

3,5-dichloro substitution pattern as halogen bond donor

Electronic surface potential and binding assay context

• [1] Synthesis of 1-(2-Hydroxyphenyl)- and (3,5-Dichloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as Promising Scaffolds for the Development of Novel Antimicrobial and Anticancer Agents. Int. J. Mol. Sci. 2023, 24(9), 7966. View Source